Cas no 78776-54-2 (1-Benzopyrylium,4-carboxy-5,7-dihydroxy-2-(4-methoxyphenyl)-, chloride (9CI))
78776-54-2 structure
Product Name:1-Benzopyrylium,4-carboxy-5,7-dihydroxy-2-(4-methoxyphenyl)-, chloride (9CI)
CAS No:78776-54-2
MF:C17H13ClO6
MW:348.734524488449
CID:565354
PubChem ID:5488123
Update Time:2024-03-01
1-Benzopyrylium,4-carboxy-5,7-dihydroxy-2-(4-methoxyphenyl)-, chloride (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1-Benzopyrylium,4-carboxy-5,7-dihydroxy-2-(4-methoxyphenyl)-, chloride (9CI)
- 4-Carboxy-5,7-dihydroxy-2-(4-methoxyphenyl)-1-benzopyrylium chloride
- 5,7-dihydroxy-2-(4-methoxyphenyl)chromenylium-4-carboxylic acid,chloride
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- Inchi: 1S/C17H12O6.ClH/c1-22-11-4-2-9(3-5-11)14-8-12(17(20)21)16-13(19)6-10(18)7-15(16)23-14;/h2-8H,1H3,(H2-,18,19,20,21);1H
- InChI Key: KWQSOISUDVIHQJ-UHFFFAOYSA-N
- SMILES: [O+]1=C2C=C(O)C=C(O)C2=C(C(O)=O)C=C1C1=CC=C(OC)C=C1.[Cl-]
Computed Properties
- Exact Mass: 348.040066
- Monoisotopic Mass: 348.040066
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 419
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88
1-Benzopyrylium,4-carboxy-5,7-dihydroxy-2-(4-methoxyphenyl)-, chloride (9CI) Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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